tert-Butyl 6-iodo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-1-carboxylate tert-Butyl 6-iodo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 1214932-35-0
VCID: VC2661542
InChI: InChI=1S/C12H15IN2O3/c1-12(2,3)18-11(16)15-6-7-17-10-8(15)4-5-9(13)14-10/h4-5H,6-7H2,1-3H3
SMILES: CC(C)(C)OC(=O)N1CCOC2=C1C=CC(=N2)I
Molecular Formula: C12H15IN2O3
Molecular Weight: 362.16 g/mol

tert-Butyl 6-iodo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-1-carboxylate

CAS No.: 1214932-35-0

Cat. No.: VC2661542

Molecular Formula: C12H15IN2O3

Molecular Weight: 362.16 g/mol

* For research use only. Not for human or veterinary use.

tert-Butyl 6-iodo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-1-carboxylate - 1214932-35-0

Specification

CAS No. 1214932-35-0
Molecular Formula C12H15IN2O3
Molecular Weight 362.16 g/mol
IUPAC Name tert-butyl 6-iodo-2,3-dihydropyrido[2,3-b][1,4]oxazine-1-carboxylate
Standard InChI InChI=1S/C12H15IN2O3/c1-12(2,3)18-11(16)15-6-7-17-10-8(15)4-5-9(13)14-10/h4-5H,6-7H2,1-3H3
Standard InChI Key WUIDSMOCKFSZBA-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CCOC2=C1C=CC(=N2)I
Canonical SMILES CC(C)(C)OC(=O)N1CCOC2=C1C=CC(=N2)I

Introduction

tert-Butyl 6-iodo-2,3-dihydro-1H-pyrido[2,3-b]14oxazine-1-carboxylate is a complex organic compound belonging to the class of halogenated heterocycles. It is specifically used in research and industrial applications due to its unique chemical structure and reactivity. This compound is characterized by its molecular formula, C12H15IN2O3, and a molecular weight of 362.17 g/mol .

Physical and Chemical Characteristics

  • Purity: Reagent grade

  • Product Family: Halogenated Heterocycles

  • Usage: Primarily for professional manufacturing, research laboratories, and industrial or commercial purposes. It is not intended for medical or consumer use .

Applications and Research Findings

This compound is utilized in various chemical syntheses due to its iodine substituent, which can undergo numerous reactions such as cross-coupling reactions. These reactions are crucial in forming complex molecules used in pharmaceuticals and materials science.

Research Context

  • Synthetic Chemistry: The iodine atom in the compound can be replaced with other functional groups using palladium-catalyzed cross-coupling reactions, making it a versatile intermediate in organic synthesis.

  • Pharmaceutical Research: Compounds with similar structures are explored for their potential biological activities, including antimicrobial and anticancer properties.

Comparison with Related Compounds

Compound NameMolecular FormulaMolecular WeightCAS Number
tert-Butyl 6-iodo-2,3-dihydro-1H-pyrido[2,3-b] oxazine-1-carboxylateC12H15IN2O3362.171214932-35-0
1-(tert-Butyl)-6-iodo-1H-pyrido[2,3-b] oxazin-2(3H)-oneC11H13IN2O2332.141203499-26-6

Safety and Handling

  • Storage Conditions: The compound should be stored in a cool, dry place, away from direct sunlight.

  • Handling Precautions: Wear protective gloves, goggles, and a lab coat when handling. Avoid inhalation and ingestion.

  • Disposal: Dispose of according to local regulations and guidelines for hazardous waste.

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